Cas no 515847-82-2 (1-methyl-N-(thiophen-2-yl)methyl-1H-pyrazole-5-carboxamide)

• Product Name: 1-methyl-N-(thiophen-2-yl)methyl-1H-pyrazole-5-carboxamide
• CAS No: 515847-82-2
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 3094170
• PubChem ID: 1236012
• Update Time: 2025-07-18

1-methyl-N-(thiophen-2-yl)methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(thien-2-ylmethyl)-1H-pyrazole-5-carboxamide
• 1-methyl-N-(thiophen-2-yl)methyl-1H-pyrazole-5-carboxamide
• 1-methyl-N-((thiophen-2-yl)methyl)-1H-pyrazole-5-carboxamide
• STK420012
• 1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide
• G40451
• 968-721-1
• EN300-1267264
• AKOS003308157
• 1-methyl-N-[(thiophen-2-yl)methyl]-1H-pyrazole-5-carboxamide
• 1-methyl-N-(thiophen-2-ylmethyl)-1H-pyrazole-5-carboxamide
• AK-968/41926446
• CHEMBL4545111
• Z915492990
• CS-0232278
• JO1
• 2-methyl-N-(thiophen-2-ylmethyl)pyrazole-3-carboxamide
• starbld0013194
• 515847-82-2
• QVA84782

• Inchi： 1S/C10H11N3OS/c1-13-9(4-5-12-13)10(14)11-7-8-3-2-6-15-8/h2-6H,7H2,1H3,(H,11,14)
• InChI Key： KZOMSPKSWBGZMC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 221.06228316Da
• Monoisotopic Mass: 221.06228316Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.2Ų

Additional information on 1-methyl-N-(thiophen-2-yl)methyl-1H-pyrazole-5-carboxamide

Comprehensive Overview of 1-methyl-N-(thiophen-2-yl)methyl-1H-pyrazole-5-carboxamide (CAS No. 515847-82-2)

The compound 1-methyl-N-(thiophen-2-yl)methyl-1H-pyrazole-5-carboxamide (CAS No. 515847-82-2) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This pyrazole-carboxamide derivative is characterized by its unique structural features, including a thiophene ring and a methyl-substituted pyrazole moiety. These functional groups contribute to its potential applications in drug discovery and crop protection, making it a subject of ongoing scientific investigation.

In recent years, the demand for novel heterocyclic compounds like 1-methyl-N-(thiophen-2-yl)methyl-1H-pyrazole-5-carboxamide has surged due to their versatility in addressing modern challenges. Researchers are particularly interested in its bioactive properties, which may offer solutions to issues such as antimicrobial resistance and sustainable agriculture. The compound's molecular structure allows for interactions with various biological targets, making it a promising candidate for further development.

The synthesis of 515847-82-2 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements for research and industrial applications. Additionally, its physicochemical properties, such as solubility and stability, are critical factors in determining its suitability for specific uses.

One of the most frequently asked questions about 1-methyl-N-(thiophen-2-yl)methyl-1H-pyrazole-5-carboxamide revolves around its potential pharmacological applications. Preliminary studies suggest that it may exhibit enzyme inhibitory activity, which could be harnessed for therapeutic purposes. For instance, its ability to modulate specific metabolic pathways makes it a candidate for treating metabolic disorders. However, further in vitro and in vivo studies are necessary to validate these hypotheses.

Another area of interest is the compound's role in agrochemical innovation. With the growing need for eco-friendly pest control solutions, 515847-82-2 has been explored as a potential biopesticide. Its thiophene-containing structure may interact with insect nervous systems, offering a targeted approach to pest management. This aligns with the global shift toward sustainable farming practices and reduced chemical reliance.

From a commercial perspective, 1-methyl-N-(thiophen-2-yl)methyl-1H-pyrazole-5-carboxamide is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS registry number (515847-82-2) serves as a unique identifier, facilitating accurate sourcing and regulatory compliance. Researchers are advised to consult safety data sheets (SDS) and handle the compound with appropriate precautions, although it is not classified as hazardous under standard guidelines.

The future of 515847-82-2 lies in its adaptability to emerging scientific trends. For example, its incorporation into high-throughput screening libraries could accelerate the discovery of new drugs or agrochemicals. Moreover, advancements in computational chemistry may enable the prediction of its interactions with biological targets, reducing the time and cost associated with experimental trials.

In summary, 1-methyl-N-(thiophen-2-yl)methyl-1H-pyrazole-5-carboxamide represents a fascinating intersection of chemistry and biology. Its multifunctional design and broad applicability make it a valuable asset in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.